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Compound of Interest

Compound Name:
Bis(ethylamino)-tert-butylamino-s-

triazine

Cat. No.: B042745 Get Quote

Fosterville, VIC – For professionals in drug development, scientific research, and related fields,

a comprehensive understanding of the physicochemical properties of chemical compounds is

paramount. This technical guide provides an in-depth overview of Terbuthylazine, a selective

herbicide identified by CAS number 5915-41-3. This document summarizes its key physical

and chemical characteristics, offering a valuable resource for laboratory and research

applications.

Core Physicochemical Properties
Terbuthylazine, with the molecular formula C₉H₁₆ClN₅, is a white, crystalline solid.[1] It is

characterized by a molecular weight of approximately 229.71 g/mol .[1][2][3] The compound

exhibits limited solubility in water but is soluble in organic solvents such as ethanol, methanol,

and dimethylformamide (DMF).[4][5]

A key parameter for assessing the environmental fate and bioaccumulation potential of a

compound is the octanol-water partition coefficient (LogP). For Terbuthylazine, the LogP value

is reported as 3.21 to 3.40, indicating a tendency to partition into fatty tissues.[2][5][6][7] The

melting point of Terbuthylazine is consistently reported in the range of 175.5°C to 179°C.[1][2]

[5][6][8]
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Property Value Source(s)

Molecular Formula C₉H₁₆ClN₅ [1][3][5]

Molecular Weight 229.71 g/mol [1][2][3]

Appearance White crystalline solid/powder [1][2]

Melting Point 175.5 - 179 °C [1][2][5][6][8]

Water Solubility 5.0 - 8.5 mg/L at 20°C [2][6]

LogP (o/w) 3.21 - 3.40 [2][5][6][7]

Vapor Pressure 1.12 x 10⁻⁶ mmHg [2]

Density 1.122 - 1.188 g/cm³ at 20°C [2][5]

pKa 2.0 (very weak base) [2]

Spectroscopic and Analytical Data
For the structural elucidation and quantification of Terbuthylazine, various analytical techniques

are employed. Mass spectrometry data is available, providing characteristic fragmentation

patterns for identification.[3][9] Analytical standards and certified reference materials for

Terbuthylazine are commercially available for use in high-performance liquid chromatography

(HPLC) and gas chromatography (GC) methods.[10][11] These methods are crucial for residue

analysis in environmental and biological samples.

Experimental Methodologies
The determination of the physicochemical properties of Terbuthylazine relies on standardized

experimental protocols.

Melting Point Determination: The melting point is determined using OECD Test Guideline 102,

which involves heating the substance and observing the temperature range over which it melts.

Solubility Testing: Water solubility is typically measured following standardized methods that

involve equilibrating the substance in water at a specific temperature and then quantifying the

dissolved concentration.
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LogP Determination: The octanol-water partition coefficient is experimentally determined using

methods such as the shake-flask method (OECD Guideline 107) or by HPLC (OECD Guideline

117), which correlates retention time with known LogP values.

Biological Activity and Signaling Pathways
Terbuthylazine functions as a herbicide by inhibiting photosynthesis in target plant species.[8]

While a detailed analysis of its specific signaling pathways in non-target organisms is

extensive, its primary mode of action is well-established. For researchers in drug development,

understanding the potential for off-target effects is critical. The study of its metabolism and

potential interactions with cellular pathways in mammalian systems is an active area of

research.

Below is a simplified representation of a generic experimental workflow for assessing the

environmental fate of a compound like Terbuthylazine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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